Cas no 62149-49-9 (Butanoic acid, 4-isothiocyanato-, methyl ester, hydrochloride)

• Product Name: Butanoic acid, 4-isothiocyanato-, methyl ester, hydrochloride
• CAS No: 62149-49-9
• MF: C₆H₁₀ClNO₂S
• MW: 195.667099475861
• CID: 456314
• PubChem ID: 71389436
• Update Time: 2025-04-19

Butanoic acid, 4-isothiocyanato-, methyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-isothiocyanato-, methyl ester, hydrochloride
• methyl 4-isothiocyanatobutanoate,hydrochloride
• Methyl 4-isothiocyanatobutanoate--hydrogen chloride (1/1)
• 62149-49-9
• DTXSID80811439

• Inchi： 1S/C6H9NO2S.ClH/c1-9-6(8)3-2-4-7-5-10;/h2-4H2,1H3;1H
• InChI Key： YRYFEWONBLBLFM-UHFFFAOYSA-N
• SMILES： Cl.S=C=NCCCC(=O)OC

Computed Properties

• Exact Mass: 195.0122
• Monoisotopic Mass: 195.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 38.66